3-CYCLOHEXYL-1-[(CYCLOHEXYLCARBAMOYL)AMINO]UREA

• IUPAC Name: 1-cyclohexyl-3-(cyclohexylcarbamoylamino)urea
• InChI: InChI=1S/C14H26N4O2/c19-13(15-11-7-3-1-4-8-11)17-18-14(20)16-12-9-5-2-6-10-12/h11-12H,1-10H2,(H2,15,17,19)(H2,16,18,20)
• InChI Key: FTECOSHEHYGVEN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)NNC(=O)NC2CCCCC2
• Molecular Formula: C14H26N4O2
• Molecular Weight: 282.38 g/mol
• Solubility: 31.5 [ug/mL] (The mean of the results at pH 7.4)

Description

3-CYCLOHEXYL-1-[(CYCLOHEXYLCARBAMOYL)AMINO]UREA is a chemical compound with the molecular formula C27H36N4O2 . It is known for its unique structure, which includes a cyclohexyl group and a urea moiety. This compound is used in various scientific research applications due to its distinctive chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-CYCLOHEXYL-1-[(CYCLOHEXYLCARBAMOYL)AMINO]UREA typically involves the reaction of cyclohexyl isocyanate with cyclohexylamine in the presence of a suitable solvent . The reaction is carried out under controlled temperature and pressure conditions to ensure the formation of the desired product. The reaction can be represented as follows:

$$\text{Cyclohexyl isocyanate} + \text{Cyclohexylamine} \rightarrow \text{3-CYCLOHEXYL-1-[(CYCLOHEXYLCARBAMOYL)AMINO]UREA}$$Cyclohexyl isocyanate+Cyclohexylamine→3-CYCLOHEXYL-1-[(CYCLOHEXYLCARBAMOYL)AMINO]UREA

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale reactors and optimized reaction conditions to maximize yield and purity. The use of catalysts and advanced purification techniques, such as recrystallization and chromatography, is common to achieve high-quality products .

Chemical Reactions Analysis

Types of Reactions

3-CYCLOHEXYL-1-[(CYCLOHEXYLCARBAMOYL)AMINO]UREA undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) to yield reduced derivatives.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic medium.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous solvents.

Substitution: Halogenating agents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) under controlled conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield cyclohexyl carbamoyl derivatives, while reduction may produce cyclohexyl amine derivatives .

Scientific Research Applications

3-CYCLOHEXYL-1-[(CYCLOHEXYLCARBAMOYL)AMINO]UREA is utilized in various scientific research fields, including:

Chemistry: As a reagent in organic synthesis and as a building block for more complex molecules.

Biology: In studies related to enzyme inhibition and protein interactions.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-CYCLOHEXYL-1-[(CYCLOHEXYLCARBAMOYL)AMINO]UREA involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or altering the enzyme’s conformation. This interaction can affect various biochemical pathways and cellular processes .

Comparison with Similar Compounds

Similar Compounds

3-CYCLOHEXYL-1-[(CYCLOHEXYLCARBAMOYL)AMINO]BUTYLUREA: Similar structure with a butyl group instead of a urea moiety.

3-CYCLOHEXYL-1-[(CYCLOHEXYLCARBAMOYL)AMINO]PHENYLUREA: Contains a phenyl group, offering different chemical properties and reactivity.

Uniqueness

3-CYCLOHEXYL-1-[(CYCLOHEXYLCARBAMOYL)AMINO]UREA is unique due to its specific combination of cyclohexyl and urea groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable in various research and industrial applications .